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Compound of Interest

Compound Name: Pentaerythritol tetranitrate

Cat. No.: B1201358 Get Quote

This guide provides a comprehensive and objective comparison of the key performance

parameters of two widely used secondary explosives: Pentaerythritol Tetranitrate (PETN)

and Research Department Explosive (RDX). The information is intended for researchers,

scientists, and professionals in drug development who require a detailed understanding of the

characteristics of these energetic materials. This analysis is supported by experimental data

and includes detailed methodologies for the cited experiments.

Data Presentation: Comparative Performance
Parameters
The following table summarizes the key quantitative performance data for PETN and RDX,

facilitating a direct comparison of their explosive properties.
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Performance Parameter
PETN (Pentaerythritol
Tetranitrate)

RDX (Research
Department Explosive)

Chemical Formula C₅H₈N₄O₁₂ C₃H₆N₆O₆

Molecular Weight 316.14 g/mol 222.12 g/mol

Crystal Density 1.77 g/cm³ 1.82 g/cm³

Detonation Velocity 8,400 m/s @ 1.76 g/cm³ 8,750 m/s @ 1.76 g/cm³

Detonation Pressure ~33.5 GPa ~34.7 GPa

Heat of Explosion 5,810 kJ/kg ~5,360 kJ/kg

Impact Sensitivity 12 - 15.5 cm (H50) 17.3 - 46 cm (H50)

Friction Sensitivity 53 - 80 N (F50) 150 - 258 N (F50)

Oxygen Balance -10.1% -21.6%

Melting Point 141.3 °C 205.5 °C

Experimental Protocols
The following sections detail the methodologies for the key experiments cited in the

performance comparison table.

Determination of Detonation Velocity
The detonation velocity is a critical measure of an explosive's performance, representing the

speed at which the detonation wave propagates through the material. A common method for its

determination is the Dautriche method.

Methodology:

A column of the explosive to be tested is prepared in a tube of a specific diameter.

Two detonators are placed at known distances from each end of the explosive column.

A detonating cord of a known detonation velocity is connected to both detonators and

initiated from one end.
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The detonation waves from the explosive column and the detonating cord intersect at a

specific point on a witness plate (e.g., a lead or steel plate) placed alongside the cord.

The position of the intersection mark on the witness plate is used to calculate the time

difference of arrival of the two detonation waves.

Knowing the distance between the detonators in the explosive column and the time

difference, the detonation velocity of the explosive is calculated.

Measurement of Detonation Pressure
Detonation pressure is the immense pressure generated at the detonation front and is a key

indicator of an explosive's brisance or shattering effect. The plate dent test is a widely used

method for its estimation.

Methodology:

A cylindrical charge of the explosive is placed on a standardized steel witness plate.

The charge is initiated from the top by a detonator.

The detonation of the explosive creates a dent in the steel plate.

The depth of the dent is measured and correlated to the detonation pressure using

established empirical formulas and comparison with standard explosives of known

detonation pressure.

Calorimetry for Heat of Explosion
The heat of explosion is the amount of energy released upon detonation and is a measure of

the total energy output of the explosive. It is determined using a bomb calorimeter.

Methodology:

A known mass of the explosive is placed in a strong, sealed container called a "bomb."

The bomb is filled with a high-pressure oxygen atmosphere to ensure complete combustion.
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The bomb is submerged in a known quantity of water in an insulated container (the

calorimeter).

The explosive is detonated remotely.

The temperature rise of the water is measured with a high-precision thermometer.

The heat of explosion is calculated from the temperature rise, the mass of the water, and the

heat capacity of the calorimeter system.

Impact Sensitivity Testing
Impact sensitivity measures the susceptibility of an explosive to initiation by impact. The drop

weight impact test is a standard method.

Methodology:

A small sample of the explosive is placed on an anvil.

A standard weight is dropped from a specific height onto the sample.

The outcome (explosion or no explosion) is recorded.

The Bruceton "up-and-down" method is typically used, where the drop height is adjusted

based on the previous result (increased after a "no-go" and decreased after a "go").

This process is repeated for a statistically significant number of trials to determine the height

at which there is a 50% probability of initiation (H50).

Friction Sensitivity Testing
Friction sensitivity assesses the vulnerability of an explosive to initiation by frictional forces. The

BAM (Bundesanstalt für Materialforschung und -prüfung) friction test is a common apparatus

for this purpose.

Methodology:

A small amount of the explosive is placed on a porcelain plate.
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A porcelain pin is placed on the sample with a specific load applied.

The porcelain plate is moved back and forth under the weighted pin.

The test is conducted with varying loads to determine the load at which there is a 50%

probability of initiation (F50).

Visualizations
The following diagrams illustrate the chemical structures of PETN and RDX and a simplified

comparative workflow for their synthesis.
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Chemical structure of PETN.
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Chemical structure of RDX.
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Simplified comparative synthesis workflow.

To cite this document: BenchChem. [A Comparative Analysis of the Explosive Performance
of PETN and RDX]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1201358#comparative-analysis-of-petn-and-rdx-
explosive-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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